Lutetium chloride
Overview
Description
Lutetium Chloride, also known as Lutetium(III) chloride, is used as a catalyst and laboratory reagent. It is also used in ceramics, optical glasses, electrical components, and photo-optical material .
Molecular Structure Analysis
This compound has a molecular formula of LuCl3. It forms hygroscopic white monoclinic crystals and also a hygroscopic hexahydrate LuCl3·6H2O . Anhydrous lutetium(III) chloride has the YCl3 (AlCl3) layer structure with octahedral lutetium ions .Chemical Reactions Analysis
The liquid–liquid extraction behavior of lutetium from different acidic solutions was investigated using two extractants, D2EHPA and PC88A, in kerosene . Lutetium extraction reactions with D2EHPA and PC88A from HNO3 and H2SO4 solutions were chemically and thermodynamically analyzed .Physical And Chemical Properties Analysis
This compound forms hygroscopic white monoclinic crystals . It has a density of 3.98 g/cm3, melts at 905 °C, and sublimes above 750°C . It is soluble in water .Scientific Research Applications
Pharmacology and Toxicology : Lutetium chloride exhibits pharmacological properties as a depressant on all systems studied. Its effects include cardiovascular collapse and respiratory paralysis, which cannot be counteracted by atropinization or epinephrine injection (Haley et al., 1964).
Solvent Extraction in Hydrochloric Acid Medium : this compound is involved in solvent extraction processes in hydrochloric acid medium, commonly used for rare earths separation. The study provides insights into the thermodynamics and kinetics of this extraction process (Dong et al., 2016).
Regulatory Framework for Medicinal Products : this compound, specifically [177Lu]this compound, has been established as a medicinal product in theranostics and PET. The regulatory environment for such radionuclides is complex and affects the development and clinical research of new radionuclide precursors (Decristoforo et al., 2021).
Laser Resonance Ionization Spectroscopy for MEDICIS Project : Lutetium is a primary element of interest in the MEDICIS-PROMED Innovative Training Network, which aims to produce novel radioisotopes for medical imaging and radionuclide therapy. Specific multi-step laser ionization schemes for lutetium atoms have been identified (Gadelshin et al., 2017).
Structure in Aqueous Solutions : Studies on aqueous solutions of this compound provide information about the structure of solvation spheres of ions, revealing insights into coordination numbers and transition effects in concentrated and saturated solutions (Smirnov et al., 2015).
Synthesis of Lutetium(III)–Porphyrin Complexes : Research on lutetium(III)–porphyrins has developed convenient methods for their preparation, which are significant in various chemical applications (Kalota et al., 2016).
Anion Selective Polymer Membrane Electrodes : Lutetium(III) porphyrins have been examined as anion-selective electrodes, demonstrating preference towards certain anions and potential for clinical applications (Messick et al., 2005).
Therapeutic Applications of Lutetium-177 : Lutetium-177, a radionuclide derived from this compound, has shown increasing preference for therapeutic applications in nuclear medicine, including radionuclide therapy (Pillai & Knapp, 2015).
Quality Control of Lutetium Complexes for Therapy : The study highlights the production and quality control of ¹⁷⁷Lu-[tris(1,10-phenanthroline) lutetium(III)] complex, emphasizing its radiochemical purity and potential therapeutic applications (Yousefnia et al., 2010).
Mechanism of Action
- Lutetium-177 chloride primarily targets somatostatin receptors (SSTRs), with the highest affinity for subtype 2 somatostatin receptors (SSTR2) . These receptors are overexpressed by most gastroenteropancreatic neuroendocrine tumor (GEP-NET) cells but have low expression in normal tissues .
- This targeted radiation delivery allows Lutetium-177 chloride to selectively affect tumor cells while minimizing damage to surrounding healthy tissues .
- Notably, it interacts with prostate-specific membrane antigen (PSMA) , a transmembrane glycoprotein involved in these cellular functions .
- Its physical half-life is approximately 6.647 days .
- Adverse reactions, such as thrombocytopenia, anemia, neutropenia, renal toxicity, and hepatotoxicity, can be managed by adjusting the infusion interval and reducing the radioactivity dose .
Target of Action
Mode of Action
Biochemical Pathways
Pharmacokinetics
Result of Action
Safety and Hazards
Lutetium Chloride may form combustible dust concentrations in air. It causes skin irritation and serious eye irritation. It may also cause respiratory irritation . It is advised to avoid dust formation, avoid breathing mist, gas or vapours, avoid contacting with skin and eye, and use personal protective equipment .
Future Directions
The use of the medical isotope lutetium-177 is increasing, but there are concerns that its worldwide availability may not be sufficient in the long term . This warrants an evaluation of its use and production . ITM Isotope Technologies Munich SE (ITM), a leading radiopharmaceutical biotech company, announced the successful completion of a new production line for the medical radioisotope non-carrier-added lutetium-177 (n.c.a. 177Lu) at its production facility IAZ in Garching near Munich .
Biochemical Analysis
Cellular Effects
The cellular effects of lutetium chloride are primarily understood in the context of its radioactive isotope, lutetium-177 . Lutetium-177 chloride is used for the radiolabeling of pharmaceutical molecules, aimed either as an anti-cancer therapy or for scintigraphy (medical imaging) . It is known to influence cell function, including impact on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
The molecular mechanism of this compound, particularly lutetium-177 chloride, involves its radioactive decay. The emitted beta particles can damage cancer cells, making lutetium-177 chloride a valuable tool in targeted cancer therapy
Temporal Effects in Laboratory Settings
Lutetium-177 chloride, due to its radioactive nature, has a half-life of 6.64 days , which influences its stability and long-term effects on cellular function in in vitro or in vivo studies.
Dosage Effects in Animal Models
In the context of lutetium-177 chloride, it has been used in various therapeutic applications, and its dosage effects are an active area of research .
Transport and Distribution
Lutetium-177 chloride, due to its use in radiolabeling of pharmaceutical molecules, is known to be transported to specific target tissues or organs in the body .
properties
IUPAC Name |
trichlorolutetium | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/3ClH.Lu/h3*1H;/q;;;+3/p-3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AEDROEGYZIARPU-UHFFFAOYSA-K | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
Cl[Lu](Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
LuCl3, Cl3Lu | |
Record name | Lutetium chloride | |
Source | Wikipedia | |
URL | https://en.wikipedia.org/wiki/Lutetium_chloride | |
Description | Chemical information link to Wikipedia. | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID2064941 | |
Record name | Lutetium chloride (LuCl3) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID2064941 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
281.32 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Colorless crystals; [Merck Index] | |
Record name | Lutetium(III) chloride | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/2135 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
CAS RN |
10099-66-8 | |
Record name | Lutetium trichloride | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=10099-66-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Lutetium chloride | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0010099668 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Lutetium chloride (LuCl3) | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Lutetium chloride (LuCl3) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID2064941 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Lutetium trichloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.030.205 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.